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Compound of Interest

Compound Name: AOH1160

Cat. No.: B2380465

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the preparation and
execution of in vivo animal studies using AOH1160, a first-in-class small molecule inhibitor of
Proliferating Cell Nuclear Antigen (PCNA).

Introduction

AOH1160 is a potent, orally available inhibitor that selectively targets a cancer-associated
isoform of PCNA (caPCNA).[1][2] PCNA s a critical protein in DNA synthesis and repair,
making it an essential target for cancer therapy.[1][3] AOH1160 has demonstrated selective
cytotoxicity against a broad range of cancer cells in vitro and suppression of tumor growth in
xenograft models, with minimal toxicity to nonmalignant cells.[3][4][5] These notes are intended
to guide researchers in the successful design and implementation of preclinical animal studies
with AOH1160.

Mechanism of Action

AOH1160 functions by interfering with the DNA replication process and blocking homologous
recombination (HR)-mediated DNA repair.[1][3][5] This disruption leads to an accumulation of
DNA damage, which triggers cell cycle arrest and ultimately induces apoptosis (programmed
cell death) in cancer cells.[4][5][6] Furthermore, AOH1160 has been shown to sensitize cancer
cells to conventional chemotherapeutic agents like cisplatin.[4][5]
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In Vivo Xenograft Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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